Cas no 27050-96-0 (1-methyl-5-nitro-1H-Pyrrole-2-methanol)

• Product Name: 1-methyl-5-nitro-1H-Pyrrole-2-methanol
• CAS No: 27050-96-0
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 1110141
• PubChem ID: 10749418
• Update Time: 2025-04-20

1-methyl-5-nitro-1H-Pyrrole-2-methanol Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-nitro-1H-Pyrrole-2-methanol
• DB-191310
• SCHEMBL7048214
• 27050-96-0
• 2-hydroxymethyl-1-methyl-5-nitropyrrole
• NNYCEIONMMLHNB-UHFFFAOYSA-N

• Inchi： 1S/C6H8N2O3/c1-7-5(4-9)2-3-6(7)8(10)11/h2-3,9H,4H2,1H3
• InChI Key： NNYCEIONMMLHNB-UHFFFAOYSA-N
• SMILES： OCC1=CC=C([N+](=O)[O-])N1C

Computed Properties

• Exact Mass: 156.05349212g/mol
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 71Ų